Cas no 42123-27-3 (Tetradehydropodophyllotoxin)
Tetradehydropodophyllotoxin structure
Product Name:Tetradehydropodophyllotoxin
CAS No:42123-27-3
MF:C22H18O8
MW:410.373527050018
CID:1061281
PubChem ID:5316463
Update Time:2025-04-20
Tetradehydropodophyllotoxin Chemical and Physical Properties
Names and Identifiers
-
- Tetradehydropodophyllotoxin
- Tetradehydropodophyl
- 9-Hydroxy-5-(3,4,5-trimethoxyphenyl)furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(8H)-one
- Dehydropodophyllotoxin
- AC-34640
- AKOS040760786
- HY-N2502
- CS-0022773
- CHEMBL487214
- MS-27065
- FT-0777104
- 42123-27-3
- 9-Hydroxy-5-(3,4,5-trimethoxyphenyl)furo[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(8H)-one
- 5-hydroxy-9-(3,4,5-trimethoxyphenyl)-6H-[2]benzofuro[5,6-f][1,3]benzodioxol-8-one
- G14185
- 16-hydroxy-10-(3,4,5-trimethoxyphenyl)-4,6,13-trioxatetracyclo[7.7.0.0(3),?.0(1)(1),(1)?]hexadeca-1,3(7),8,10,15-pentaen-12-one
- 5-hydroxy-9-(3,4,5-trimethoxyphenyl)-6H-(2)benzofuro(5,6-f)(1,3)benzodioxol-8-one
- DA-68065
-
- Inchi: 1S/C22H18O8/c1-25-16-4-10(5-17(26-2)21(16)27-3)18-11-6-14-15(30-9-29-14)7-12(11)20(23)13-8-28-22(24)19(13)18/h4-7,23H,8-9H2,1-3H3
- InChI Key: HSSDVCMYTACNSM-UHFFFAOYSA-N
- SMILES: O1C(C2=C(C1)C(=C1C=C3C(=CC1=C2C1C=C(C(=C(C=1)OC)OC)OC)OCO3)O)=O
Computed Properties
- Exact Mass: 410.10016753 g/mol
- Monoisotopic Mass: 410.10016753 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 629
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 410.4
- XLogP3: 3.6
- Topological Polar Surface Area: 92.7Ų
Experimental Properties
- Density: 1.429±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 286-288 º C (decomposition)
- Solubility: Insuluble (6.6E-3 g/L) (25 ºC),
Tetradehydropodophyllotoxin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T38920-10mg |
Tetradehydropodophyllotoxin |
42123-27-3 | ,HPLC≥98% | 10mg |
¥3752.0 | 2023-09-06 | |
| Chengdu Biopurify Phytochemicals Ltd | BP4756-5mg |
Dehydropodophyllotoxin |
42123-27-3 | 98% | 5mg |
$196 | 2023-09-19 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2356-1 mg |
Tetradehydropodophyllotoxin |
42123-27-3 | 96.95% | 1mg |
¥989.00 | 2022-04-26 | |
| TRC | T291445-100mg |
Tetradehydropodophyllotoxin |
42123-27-3 | 100mg |
$ 230.00 | 2023-09-06 | ||
| TRC | T291445-1g |
Tetradehydropodophyllotoxin |
42123-27-3 | 1g |
$ 1774.00 | 2023-09-06 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2356-5 mg |
Tetradehydropodophyllotoxin |
42123-27-3 | 96.95% | 5mg |
¥1997.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2356-10 mg |
Tetradehydropodophyllotoxin |
42123-27-3 | 96.95% | 10mg |
¥2997.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2356-25 mg |
Tetradehydropodophyllotoxin |
42123-27-3 | 96.95% | 25mg |
¥5397.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2356-50 mg |
Tetradehydropodophyllotoxin |
42123-27-3 | 96.95% | 50mg |
¥7997.00 | 2022-04-26 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BZP3135-20mg |
Tetradehydropodophyllotoxin |
42123-27-3 | ≥98% | 20mg |
¥3000元 | 2023-09-15 |
Tetradehydropodophyllotoxin Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:42123-27-3)Tetradehydropodophyllotoxin
Order Number:A1242863
Stock Status:in Stock
Quantity:5mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:23
Price ($):213
Email:sales@amadischem.com
Tetradehydropodophyllotoxin Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:42123-27-3)Tetradehydropodophyllotoxin
Purity:99%
Quantity:5mg
Price ($):213